Cas no 84682-17-7 (2-Cyclopentene-1-aceticacid, a-2-propen-1-yl-, ethyl ester)

2-Cyclopentene-1-aceticacid, a-2-propen-1-yl-, ethyl ester structure
84682-17-7 structure
Product Name:2-Cyclopentene-1-aceticacid, a-2-propen-1-yl-, ethyl ester
CAS No:84682-17-7
MF:C12H18O2
MW:194.270123958588
CID:724176
PubChem ID:21149607
Update Time:2025-04-19

2-Cyclopentene-1-aceticacid, a-2-propen-1-yl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclopentene-1-aceticacid, a-2-propen-1-yl-, ethyl ester
    • ethyl 2-cyclopent-2-en-1-ylpent-4-enoate
    • ethyl alpha-allylcyclopent-2-ene-1-acetate
    • 2-Cyclopentene-1-aceticacid, a-2-propenyl-, ethyl ester (9CI)
    • EINECS 283-578-9
    • 2-Cyclopentene-1-acetic acid, .alpha.-2-propen-1-yl-, ethyl ester
    • 2-Cyclopentene-1-acetic acid, alpha-2-propen-1-yl-, ethyl ester
    • Ethyl 2-(cyclopent-2-en-1-yl)pent-4-enoate
    • NS00060039
    • DTXSID901004975
    • 84682-17-7
    • Inchi: 1S/C12H18O2/c1-3-7-11(12(13)14-4-2)10-8-5-6-9-10/h3,5,8,10-11H,1,4,6-7,9H2,2H3
    • InChI Key: LLGQUDIFQHRDGK-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(CC=C)C1C=CCC1)=O

Computed Properties

  • Exact Mass: 194.130679813g/mol
  • Monoisotopic Mass: 194.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 26.3Ų
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